Cas no 1029939-86-3 (Artefenomel)

• Product Name: Artefenomel
• CAS No: 1029939-86-3
• MF: C₂₈H₃₉NO₅
• MW: 469.612968683243
• CID: 1069714
• PubChem ID: 24999143
• Update Time: 2025-06-14

Artefenomel Chemical and Physical Properties

Names and Identifiers

• OZ439
• Artefenomel
• RIK029813G
• cis-4-[2-[4-(Dispiro[cyclohexane-1,3'-[1,2,4]trioxolane-5',2''-tricyclo[3.3.1.1(3,7)]decan]-4-yl)phenoxy]ethyl]morpholine methanesulfonate;cis-4-[2-[4-(Dispiro[cyclohexane-1,3'-[1,2,4]trioxolane-5',2''-tricyclo[3.3.1.1(3,7)]decan]-4-yl)phenoxy]ethyl]morpholine methanesulfonate
• Artefenomel [INN]
• GTPL9971
• OZ 439
• DB11809
• SB19148
• Q27288132
• NS00072854
• ARTEFENOMEL [WHO-DD]
• AKOS040732470
• CHEMBL5285265
• SCHEMBL17971403
• SCHEMBL12137235
• DA-50721
• 4-(2-(4-(dispiro[adamantane-2,3'-[1,2,4]trioxolane-5',1''-cyclohexan]-4''-yl)phenoxy)ethyl)morpholine
• OZ-439
• Morpholine, 4-(2-(4-cis-dispiro(cyclohexane-1,3'-(1,2,4)trioxolane-5',2''-tricyclo(3.3.1.1(sup 3,7))decan)-4-ylphenoxy)ethyl)-
• G14558
• 4-[2-(4-{dispiro[adamantane-2,2'-[1,3,5]trioxolane-4',1''-cyclohexan]-4''-yl}phenoxy)ethyl]morpholine
• 4-[2-(4-cis-dispiro[cyclohexane-1,3'-[1,2,4]trioxolane-5',2''-tricyclo[3.3.1.13,7]decan]-4-ylphenoxy)ethyl]-morpholine
• HY-16762
• 1029939-86-3
• cis-Adamantane-2-spiro-3'-8'-(4'-(2'-(4'-morpholinyl)ethoxy)phenyl)-1',2,'4'-trioxaspiro(4.5)decane
• UNII-RIK029813G
• CHEMBL4061580
• OZ439 cpd
• MORPHOLINE, 4-(2-(4-CIS-DISPIRO(CYCLOHEXANE-1,3'-(1,2,4)TRIOXOLANE-5',2''-TRICYCLO(3.3.1.13,7)DECAN)-4-YLPHENOXY)ETHYL)-
• 4-(2-(4-(CIS-DISPIRO(ADAMANTANE-2,3'-(1,2,4)TRIOXOLANE-5',1''-CYCLOHEXANE)-4''-YL)PHENOXY)ETHYL)MORPHOLINE
• MS-28689
• 4-{2-{4-(cis-dispiro[adamantane-2,3'-[1,2,4]trioxolane- 5',1''-cyclohexane]-4''-yl)phenoxy]ethyl}morpholine
• CHEMBL1828820
• 1029939-86-3 (free base)
• CHEMBL2322983
• CS-0012378

• Inchi： 1S/C28H39NO5/c1-3-26(31-14-11-29-9-12-30-13-10-29)4-2-22(1)23-5-7-27(8-6-23)32-28(34-33-27)24-16-20-15-21(18-24)19-25(28)17-20/h1-4,20-21,23-25H,5-19H2
• InChI Key： XLCNVWUKICLURR-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C3C=CC(=CC=3)OCCN3CCOCC3)CC2)OOC21C1CC3CC(C1)CC2C3

Computed Properties

• Exact Mass: 469.28282334g/mol
• Monoisotopic Mass: 469.28282334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: 4.6

Artefenomel Security Information

• Storage Condition：(BD764314)

Additional information on Artefenomel

Research Brief on Artefenomel (OZ439) and Its Chemical Identifier 1029939-86-3: Recent Advances in Antimalarial Drug Development

Artefenomel (OZ439), identified by the chemical registry number 1029939-86-3, represents a next-generation synthetic peroxide antimalarial drug candidate developed through a collaboration between the Medicines for Malaria Venture (MMV) and Monash University. This fully synthetic ozonide compound was designed to address the pharmacokinetic limitations of artemisinin derivatives while maintaining potent antimalarial activity. Recent studies have focused on its mechanism of action, clinical efficacy, and potential applications in malaria treatment and prevention strategies.

The molecular structure of Artefenomel (1029939-86-3) features a unique 1,2,4-trioxolane ring that undergoes iron-mediated cleavage in the parasite's digestive vacuole, generating reactive carbon-centered radicals. This mechanism, similar to artemisinins but with improved chemical stability, results in alkylation of parasite proteins and subsequent parasite death. Structural modifications at the spiroadamantane position confer enhanced metabolic stability compared to earlier peroxides, with a plasma half-life of 25-30 hours in humans - significantly longer than artemisinin derivatives (typically 1-2 hours).

Phase II clinical trials conducted in malaria-endemic regions demonstrated Artefenomel's potent schizonticidal activity, achieving parasite clearance times comparable to artesunate but with a much longer duration of action. When administered as a single 800 mg oral dose in combination with ferroquine, cure rates exceeded 95% in uncomplicated Plasmodium falciparum malaria. The extended half-life suggests potential for single-dose cure regimens, a significant advantage over current artemisinin-based combination therapies (ACTs) requiring 3-day dosing.

Recent pharmacokinetic-pharmacodynamic modeling studies published in Antimicrobial Agents and Chemotherapy (2023) have elucidated the concentration-effect relationship of 1029939-86-3, establishing an optimal target exposure of 12,000 ng·h/mL for achieving 99% parasite reduction. These models support the development of fixed-dose combinations, with piperaquine emerging as the most promising partner drug due to complementary pharmacokinetic profiles and synergistic antimalarial effects.

Emerging research has also investigated Artefenomel's potential for malaria chemoprevention. Its long half-life and high potency make it particularly suitable for intermittent preventive treatment in high-risk populations. Animal model studies demonstrate complete protection against Plasmodium berghei infection when administered prophylactically at 3 mg/kg, suggesting potential applications in seasonal malaria chemoprevention programs.

Manufacturing and formulation challenges associated with 1029939-86-3 have been addressed through recent advancements in synthetic chemistry. A novel continuous flow synthesis method published in Organic Process Research & Development (2023) improved the yield of the key ozonide formation step to 78% while enhancing process safety. These developments support scalable production to meet potential global demand.

While Artefenomel shows significant promise, ongoing research continues to monitor for resistance development. In vitro selection studies have identified potential resistance markers in the P. falciparum PfATP6 gene, though clinical relevance remains uncertain. The drug maintains activity against artemisinin-resistant Kelch13 mutant strains in Southeast Asia, positioning it as a potential alternative in regions experiencing ACT treatment failures.

Future development pathways for 1029939-86-3 include exploration of pediatric formulations and investigation of its activity against other apicomplexan parasites. Preliminary data suggest potential utility in toxoplasmosis treatment, expanding the therapeutic potential of this novel ozonide class beyond malaria indications.